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Compound of Interest

Compound Name: 2-Picolineborane

CAS No.: 3999-38-0

Cat. No.: B1247430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reductive amination is a cornerstone of organic synthesis, enabling the formation of carbon-

nitrogen bonds to produce a diverse array of amines. These compounds are fundamental

building blocks in pharmaceuticals, agrochemicals, and materials science. Traditionally, this

transformation has relied on reagents such as sodium cyanoborohydride (NaBH₃CN) and

sodium triacetoxyborohydride [NaBH(OAc)₃], which, despite their efficacy, present significant

toxicity and handling challenges.[1][2] 2-Picolineborane (pic-BH₃) has emerged as a superior

alternative, offering a mild, selective, and environmentally benign option for reductive

amination.[3] This stable, crystalline solid can be conveniently handled and stored for extended

periods without noticeable decomposition.[4] A key advantage of 2-picolineborane is its

effectiveness in a variety of solvents, including methanol, water, and even under solvent-free

conditions, aligning with the principles of green chemistry.[4][5]

This document provides detailed application notes and protocols for the use of 2-
picolineborane in aqueous reductive amination, tailored for professionals in research and drug
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development.

Advantages of 2-Picolineborane
High Stability: 2-Picolineborane is a thermally stable solid that is not prone to

decomposition upon heating (up to 140°C) or during long-term storage.[5]

Low Toxicity: It is a significantly less toxic alternative to reagents like sodium

cyanoborohydride, mitigating the risk of cyanide exposure and contamination of the final

product.[2][6][7]

Versatile Reaction Conditions: It facilitates reductive amination in protic solvents like

methanol and water, as well as under neat conditions, reducing the reliance on chlorinated

organic solvents.[4][5]

High Selectivity: 2-Picolineborane demonstrates excellent selectivity for the reduction of

imines over carbonyl groups, which is crucial for the success of one-pot reductive amination.

[5]

Ease of Handling: As a stable, non-pyrophoric solid, it is easy to weigh and handle in a

standard laboratory setting without the need for strictly anhydrous conditions.[5][8]

Reaction Mechanism and Workflow
The aqueous reductive amination using 2-picolineborane proceeds through a one-pot reaction

involving the initial formation of a Schiff base from the reaction of a carbonyl compound

(aldehyde or ketone) with an amine, followed by the in-situ reduction of the iminium

intermediate by 2-picolineborane to yield the corresponding amine. The presence of a small

amount of acetic acid can catalyze the imine formation, particularly for less reactive ketones.
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Click to download full resolution via product page

Caption: General experimental workflow for aqueous reductive amination using 2-
picolineborane.

Quantitative Data Summary
The following tables summarize the reaction conditions and yields for the reductive amination

of various aldehydes and ketones with different amines in water using 2-picolineborane.

Table 1: Reductive Amination of Aldehydes in Water[1]

Entry Aldehyde Amine Time (h) Temp (°C) Yield (%)

1
Benzaldehyd

e
Aniline 3 RT 95

2
Benzaldehyd

e
Benzylamine 3 RT 98

3

4-

Methoxybenz

aldehyde

Aniline 3 RT 96

4

4-

Nitrobenzalde

hyde

Benzylamine 3 RT 97

5 Hexanal Aniline 6 RT 90

Table 2: Reductive Amination of Ketones in Water[1]
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Entry Ketone Amine Additive Time (h) Temp (°C) Yield (%)

1
Acetophen

one
Aniline AcOH 12 50 85

2
Acetophen

one

Benzylami

ne
AcOH 12 50 92

3
Cyclohexa

none
Aniline AcOH 6 RT 94

4
Cyclohexa

none

Benzylami

ne
AcOH 6 RT 96

5
2-

Pentanone
Aniline AcOH 12 50 88

Note: Reactions with poorly water-soluble amines generally proceed in good yields, while

reactions with highly water-soluble amines may result in lower yields.

Experimental Protocols
General Protocol for Aqueous Reductive Amination of
an Aldehyde
This protocol describes a general procedure for the reductive amination of an aldehyde with a

primary amine in water.
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1. Reactant Preparation

2. Reagent Addition

3. Reaction

4. Work-up

5. Purification

To a round-bottom flask, add:
- Aldehyde (1.0 mmol)

- Amine (1.0 mmol)
- Water (5 mL)

Add 2-Picolineborane (1.0 mmol)
to the mixture.

Stir the reaction mixture vigorously
at room temperature.

Monitor the reaction progress by TLC
or LC-MS until the starting material
is consumed (typically 3-6 hours).

Acidify the reaction mixture with
1 M HCl to quench excess

2-picolineborane.

Basify with saturated NaHCO₃ solution.

Extract the product with an
organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous
Na₂SO₄, filter, and concentrate

under reduced pressure.

Purify the crude product by flash
column chromatography on silica gel.

Click to download full resolution via product page

Caption: Step-by-step protocol for the aqueous reductive amination of an aldehyde.
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Materials:

Aldehyde (1.0 mmol)

Amine (1.0 mmol)

2-Picolineborane (1.0 mmol, 107 mg)

Water (5 mL)

1 M Hydrochloric Acid

Saturated Sodium Bicarbonate Solution

Ethyl Acetate (or other suitable organic solvent)

Anhydrous Sodium Sulfate

Silica Gel for chromatography

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 mmol), the

amine (1.0 mmol), and water (5 mL).

Stir the mixture to ensure homogeneity.

Add 2-picolineborane (1.0 mmol, 107 mg) to the reaction mixture in one portion.

Stir the reaction vigorously at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, carefully add 1 M HCl to the reaction mixture to quench any unreacted 2-
picolineborane (Note: hydrogen gas evolution may occur).[9]

Basify the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is

~8-9.
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Extract the aqueous layer with ethyl acetate (3 x 10 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

amine.

Protocol for Aqueous Reductive Amination of a Ketone
This protocol is adapted for the reductive amination of ketones, which often require slightly

more forcing conditions and the use of an acid catalyst.
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1. Reactant Preparation

2. Reagent and Catalyst Addition

3. Reaction

4. Work-up and Purification

In a round-bottom flask, combine:
- Ketone (1.0 mmol)
- Amine (1.0 mmol)

- Water (5 mL)

Add Acetic Acid (0.1 mmol).

Add 2-Picolineborane (1.0 mmol).

Stir the reaction mixture at the
appropriate temperature (RT to 50 °C).

Monitor the reaction progress by TLC
or LC-MS until completion

(typically 6-12 hours).

Follow the same work-up and
purification procedure as for aldehydes.

Click to download full resolution via product page

Caption: Step-by-step protocol for the aqueous reductive amination of a ketone.

Additional Materials:
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Acetic Acid (catalytic amount, e.g., 0.1 mmol)

Procedure:

Combine the ketone (1.0 mmol), amine (1.0 mmol), and water (5 mL) in a round-bottom flask

with a magnetic stir bar.

Add a catalytic amount of acetic acid (e.g., 0.1 mmol).

Add 2-picolineborane (1.0 mmol, 107 mg) to the mixture.

Stir the reaction at the appropriate temperature (room temperature to 50 °C). The optimal

temperature may need to be determined empirically for specific substrates.

Monitor the reaction by TLC or LC-MS.

Once the reaction is complete, follow the same work-up and purification procedure as

outlined in the protocol for aldehydes.

Conclusion
2-Picolineborane is a highly effective, stable, and non-toxic reagent for conducting reductive

amination in aqueous media. Its operational simplicity and compatibility with green chemistry

principles make it an invaluable tool for researchers and professionals in drug development

and other areas of chemical synthesis. The protocols provided herein offer a solid foundation

for the successful implementation of this methodology in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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